methyl 2-(2,4-dimethoxyphenyl)-4-quinolinecarboxylate

• IUPAC Name: methyl 2-(2,4-dimethoxyphenyl)quinoline-4-carboxylate
• InChI: InChI=1S/C19H17NO4/c1-22-12-8-9-14(18(10-12)23-2)17-11-15(19(21)24-3)13-6-4-5-7-16(13)20-17/h4-11H,1-3H3
• InChI Key: MNBSEDWKDXHVBY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)OC)OC
• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol

Description

Methyl 2-(2,4-dimethoxyphenyl)-4-quinolinecarboxylate, also known as DMQX, is a chemical compound that has been widely studied for its potential use as a research tool in neuroscience. DMQX is a competitive antagonist of the ionotropic glutamate receptor, specifically the AMPA receptor, which is involved in the regulation of synaptic plasticity and learning and memory processes. In

Mechanism of Action

Methyl 2-(2,4-dimethoxyphenyl)-4-quinolinecarboxylate is a competitive antagonist of the AMPA receptor, which is a type of ionotropic glutamate receptor. Glutamate is the primary excitatory neurotransmitter in the brain, and its receptors play a critical role in the regulation of synaptic plasticity and learning and memory processes. By blocking the AMPA receptor, this compound reduces the flow of calcium ions into the neuron, which is necessary for the induction of long-term potentiation (LTP) – a process that underlies learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can block AMPA receptor-mediated synaptic currents, reduce the frequency of miniature excitatory postsynaptic currents (mEPSCs), and inhibit the induction of LTP. In vivo studies have shown that this compound can prevent seizures induced by kainic acid, an agonist of the AMPA receptor, and reduce the severity of ischemic brain injury.

Advantages and Limitations for Lab Experiments

Methyl 2-(2,4-dimethoxyphenyl)-4-quinolinecarboxylate has several advantages as a research tool in neuroscience. It is a selective and potent antagonist of the AMPA receptor, which makes it an ideal tool for investigating the role of these receptors in synaptic plasticity and learning and memory processes. This compound is also relatively stable and can be applied directly to brain slices or injected into animals without significant degradation. However, this compound has some limitations, including its relatively short half-life, which requires frequent administration, and its potential for off-target effects on other glutamate receptors.

Future Directions

There are several future directions for research on methyl 2-(2,4-dimethoxyphenyl)-4-quinolinecarboxylate. One area of interest is the development of more selective and potent AMPA receptor antagonists that can be used to investigate the role of these receptors in specific brain regions or cell types. Another area of interest is the use of this compound and other AMPA receptor antagonists as potential therapies for neurological disorders, such as epilepsy, stroke, and Alzheimer's disease. Finally, the role of AMPA receptors in the regulation of other physiological processes, such as pain perception and addiction, is an area of active investigation.

Scientific Research Applications

Methyl 2-(2,4-dimethoxyphenyl)-4-quinolinecarboxylate has been extensively studied for its use as a research tool in neuroscience. It is commonly used to block AMPA receptors in vitro and in vivo to investigate the role of these receptors in synaptic plasticity, learning, and memory processes. This compound has also been used to study the role of AMPA receptors in various neurological disorders, such as epilepsy, stroke, and Alzheimer's disease.